molecular formula C6H8N2O3 B3351431 4-Acetylpiperazine-2,6-dione CAS No. 35975-27-0

4-Acetylpiperazine-2,6-dione

Cat. No. B3351431
CAS RN: 35975-27-0
M. Wt: 156.14 g/mol
InChI Key: MIAUQQUTAJUSSX-UHFFFAOYSA-N
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Description

4-Acetylpiperazine-2,6-dione is a heterocyclic compound . Piperidine-2,6-diones, which 4-Acetylpiperazine-2,6-dione is a part of, are frequently found in numerous drugs . They serve as valuable and versatile synthetic intermediates in organic synthesis .


Synthesis Analysis

The synthesis of piperidine-2,6-dione, which 4-Acetylpiperazine-2,6-dione is a derivative of, can be achieved from abundant acetates and acrylamides using potassium tert-butoxide as a promoter, via Michael addition and intramolecular nucleophilic substitution processes . This method could be used for the synthesis of niraparib, a first-line drug for the treatment of ovarian cancer .


Chemical Reactions Analysis

The synthesis of piperidine-2,6-dione involves Michael addition and intramolecular nucleophilic substitution processes .

Scientific Research Applications

Antimicrobial Properties

4-Acetylpiperazine-2,6-dione derivatives exhibit significant antimicrobial properties. A study by Blokhina et al. (2021) synthesized a novel derivative with potent antimicrobial capabilities. This research also investigated the compound's thermodynamic properties, including solubility in various solvents and temperature-dependent distribution coefficients, revealing insights into its potential pharmaceutical applications (Blokhina, Sharapova, Ol’khovich, Levshin, & Perlovich, 2021).

Synthesis and Characterization

The synthesis and characterization of 4-Acetylpiperazine-2,6-dione and its derivatives have been a focus in several studies. Mancilla et al. (2002) described methodologies for synthesizing and characterizing new piperazine-2,6-diones. These methods provide access to derivatives with potential therapeutic properties, especially for hypolipidemic activity (Mancilla, Canillo, Zamudio-Rivera, Beltrán, & Farán, 2002).

Analgesic and Anti-inflammatory Activities

4-Acetylpiperazine-2,6-dione derivatives demonstrate analgesic and anti-inflammatory activities. A study conducted by Aboutabl and El-Hamid (2015) showed significant inhibition of writhing in mice models, indicating their potential as pain relievers. These compounds were also evaluated for their anti-inflammatory properties, demonstrating notable effectiveness in reducing edema (Aboutabl & El-Hamid, 2015).

Anticancer Properties

Research has highlighted the anticancer potential of 4-Acetylpiperazine-2,6-dione derivatives. Saab et al. (2013) investigated the antiproliferative effects of various piperazine derivatives against chronic myelogenous leukemia cells. These studies suggest the potential application of these compounds in cancer treatment (Saab, Dobmeier, Koenig, Fabri, Finotti, Borgatti, Lampronti, Bernardi, Efferth, & Gambari, 2013).

Future Directions

A series of novel 1,4-disubstituted piperazine-2,5-dione derivatives were designed, synthesized and evaluated for their antioxidative activity . This research suggests the potential of these compounds as novel antioxidative candidates for the treatment of diseases caused by oxidative stress .

properties

IUPAC Name

4-acetylpiperazine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O3/c1-4(9)8-2-5(10)7-6(11)3-8/h2-3H2,1H3,(H,7,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIAUQQUTAJUSSX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CC(=O)NC(=O)C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50516969
Record name 4-Acetylpiperazine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50516969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Acetylpiperazine-2,6-dione

CAS RN

35975-27-0
Record name 4-Acetylpiperazine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50516969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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